Cas no 2044834-57-1 (1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride)

• Product Name: 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride
• CAS No: 2044834-57-1
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• MDL: MFCD30476468
• CID: 5237246
• PubChem ID: 137701776
• Update Time: 2026-03-08

1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-c]pyridazine, 5,6,7,8-tetrahydro-3-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:2)
• 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride

• MDL： MFCD30476468
• Inchi： 1S/C11H13N5.ClH/c1-16-7-9(6-13-16)11-4-8-5-12-3-2-10(8)14-15-11;/h4,6-7,12H,2-3,5H2,1H3;1H
• InChI Key： ZQLMTACEJPZVEY-UHFFFAOYSA-N
• SMILES： CN1N=CC(C2=NN=C3CCNCC3=C2)=C1.Cl

Additional information on 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride

Introduction to 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride (CAS No. 2044834-57-1)

1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride (CAS No. 2044834-57-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and pyrido[4,3-c]pyridazines, which are known for their diverse biological activities and potential therapeutic applications. The compound's unique structural features and pharmacological properties make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride consists of a pyrazole ring fused with a pyrido[4,3-c]pyridazine moiety. The presence of the methyl group and the dihydrochloride salt form contribute to its stability and solubility in aqueous solutions. These properties are crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride in various therapeutic areas. One of the most notable applications is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride has also demonstrated promising anti-cancer effects. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride have also been investigated. Studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This is an important consideration for its potential use as an orally administered drug. Furthermore, the compound has been found to have low toxicity in preclinical safety studies, which is a positive indicator for its future clinical development.

The structural diversity within the class of pyrazoles and pyrido[4,3-c]pyridazines has led to extensive research into their biological activities. For instance, other compounds within this class have been shown to possess antiviral properties against various viruses including HIV and hepatitis C virus (HCV). While 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride has not yet been extensively studied for antiviral activity, its structural similarity to other active compounds suggests that it could be a valuable starting point for further investigations in this area.

In conclusion, 1-methyl-4-{5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl}-1H-pyrazole dihydrochloride (CAS No. 2044834-57-1) is a promising compound with a wide range of potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further preclinical and clinical studies. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile for eventual use in the clinic.